Cas no 400727-04-0 (1-(2-Pyridinyl)cyclopentanecarbonitrile)

• Product Name: 1-(2-Pyridinyl)cyclopentanecarbonitrile
• CAS No: 400727-04-0
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• MDL: MFCD15144530
• CID: 1082378
• PubChem ID: 52988134
• Update Time: 2025-07-30

1-(2-Pyridinyl)cyclopentanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2-Pyridinyl)cyclopentanecarbonitrile
• 1-(2-PYRIDINYL)-CYCLOPENTANECARBONITRILE
• 1-pyridin-2-ylcyclopentane-1-carbonitrile
• 1-Pyridin-2-yl-cyclopentanecarbonitrile
• DB-002268
• SCHEMBL15862755
• MRLREHCMBWHUHY-UHFFFAOYSA-N
• SB54694
• CS-0531065
• MFCD15144530
• 400727-04-0
• 1-(pyridin-2-yl)cyclopentanecarbonitrile
• AKOS017517880

• MDL： MFCD15144530
• Inchi： 1S/C11H12N2/c12-9-11(6-2-3-7-11)10-5-1-4-8-13-10/h1,4-5,8H,2-3,6-7H2
• InChI Key： MRLREHCMBWHUHY-UHFFFAOYSA-N
• SMILES： N1C=CC=CC=1C1(C#N)CCCC1

Computed Properties

• Exact Mass: 172.100048391g/mol
• Monoisotopic Mass: 172.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• Density: 1.09±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 334.1±25.0 ºC (760 Torr),
• Flash Point: 118.0±8.3 ºC,
• Solubility: Slightly soluble (2.2 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives